Cas no 2228909-97-3 (1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine)

• Product Name: 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine
• CAS No: 2228909-97-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6170427
• PubChem ID: 165712971
• Update Time: 2025-06-14

1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine
• EN300-1758450
• 2228909-97-3

• Inchi： 1S/C12H16N2O3/c1-17-11-8-9(4-5-10(11)14(15)16)12(13)6-2-3-7-12/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key： GQWCNUBXHFTGFN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CCCC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine

Recent Advances in the Study of 1-(3-Methoxy-4-Nitrophenyl)Cyclopentan-1-Amine (CAS: 2228909-97-3)

1-(3-Methoxy-4-nitrophenyl)cyclopentan-1-amine (CAS: 2228909-97-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentylamine core and nitro-substituted aromatic ring, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine has been refined to improve yield and purity, with recent reports highlighting the use of catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These advancements have facilitated the production of gram-scale quantities, enabling more extensive preclinical evaluations. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity to target receptors, such as the serotonin and dopamine transporters, which are implicated in mood disorders and neurodegenerative diseases.

In vitro and in vivo studies have demonstrated that 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine exhibits notable neuroprotective and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduces oxidative stress in neuronal cells and inhibits the production of pro-inflammatory cytokines in microglial cells. These findings suggest its potential as a therapeutic agent for conditions like Parkinson's disease and multiple sclerosis.

Further investigations into the pharmacokinetic profile of 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier permeability. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in rodent models. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

The compound's mechanism of action appears to involve modulation of key signaling pathways, including the NF-κB and Nrf2 pathways, which are critical in inflammation and oxidative stress responses. Recent proteomic and transcriptomic analyses have provided deeper insights into its multi-target effects, highlighting its potential as a polypharmacological agent. These findings underscore the need for further mechanistic studies to elucidate its full therapeutic potential.

In conclusion, 1-(3-methoxy-4-nitrophenyl)cyclopentan-1-amine (CAS: 2228909-97-3) represents a promising scaffold for the development of novel therapeutics targeting CNS and inflammatory diseases. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it toward clinical trials. The compound's unique chemical structure and multifaceted biological activities make it a valuable candidate for future drug discovery initiatives.